Cas no 122333-30-6 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-)

3H-1,2,4-Triazol-3-one, 2,4-dihydro- structure
122333-30-6 structure
Product Name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-
CAS No:122333-30-6
MF:C2H3N3O
MW:85.0647194385529
CID:1213802
PubChem ID:135436542
Update Time:2025-04-20

3H-1,2,4-Triazol-3-one, 2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-
    • BBL028622
    • MFCD18807024
    • VU0254728-3
    • 1,2 dihydro-triazolone
    • F9995-0347
    • 2,4-Dihydro-3H-1,2,4-triazol-3-one
    • NSC119861
    • AKOS015958610
    • NS00008774
    • 1H-1,2,4-Triazol-3(2H)-one
    • s-Triazol-3-ol
    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-
    • 1H-1,2,4-Triazol-5-ol(9CI)
    • DB-259561
    • NOA 457654
    • ZY9PZS7NP5
    • DTXSID8074572
    • 1,2,4-Triazolin-3-one
    • NSC153380
    • MFCD00457963
    • EINECS 213-214-6
    • 1,2,4-triazol-3(2h)-one
    • 3-hydroxy-(2h)-1,2,4-triazole
    • AC-23643
    • CS-0044804
    • D82632
    • ALBB-021487
    • STL358542
    • 1,2,4-triazol-5(1h)-one
    • W-100260
    • SMR000387097
    • NSC 119861
    • hydroxy-4h-1,2,4-triazole
    • 1,4-dihydro-1,2,4-triazol-5-one
    • 1H-1,2,4-Triazol-5(4H)-one
    • NSC-153380
    • HMS2267F22
    • BBL033023
    • MFCD01311031
    • hydroxy-triazole
    • 1 pound not2-Dihydro-3H-1 pound not2 pound not4-triazole-3-one
    • 1,2,4-triazolol
    • 1H-1,2,4-triazol-3-ol
    • 2,4-Dihydro[1,2,4]triazol-3-one
    • EC 213-214-6
    • AKOS006274994
    • 2,4-Dihydro-3H-1,2,4-triazol-3-one #
    • 1,2-Dihydro-3H-1,2,4-triazol-3-one
    • 1,2-Dihydro-3H-1,2,4-triazole-3-one
    • CS-0166923
    • NSC-119861
    • Hydroxy-triazole (M29)
    • 4,5-dihydro-1H-1,2,4-triazol-5-one
    • 1H-1,2,4-triazol-5-ol
    • 2,4-dihydro-[1,2,4]triazol-3-one
    • 1,2-dihydro-1,2,4-triazol-3-one
    • 122333-32-8
    • 122333-30-6
    • AKOS000291533
    • Q-200058
    • 930-33-6
    • AKOS015997816
    • NSC 153380
    • SY014481
    • MLS001048903
    • STL250982
    • EN300-94740
    • CHEMBL1865594
    • Inchi: 1S/C2H3N3O/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
    • InChI Key: LZTSCEYDCZBRCJ-UHFFFAOYSA-N
    • SMILES: O=C1NN=CN1

Computed Properties

  • Exact Mass: 85.02769
  • Monoisotopic Mass: 85.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5A^2
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.81
  • Boiling Point: 412.6 °C at 760 mmHg
  • Flash Point: 203.4 °C
  • Refractive Index: 1.753
  • PSA: 53.49
  • LogP: -0.90200
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